Cas no 193223-81-3 (5-Hexenoic acid,2-(acetylamino)-, methyl ester)

• Product Name: 5-Hexenoic acid,2-(acetylamino)-, methyl ester
• CAS No: 193223-81-3
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 116341
• PubChem ID: 15391267
• Update Time: 2025-04-18

5-Hexenoic acid,2-(acetylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Hexenoic acid,2-(acetylamino)-, methyl ester
• 5-Hexenoic acid, 2-(acetylamino)-, methyl ester
• METHYL 2-ACETAMIDOHEX-5-ENOATE
• SCHEMBL13019264
• 193223-81-3

• Inchi： 1S/C9H15NO3/c1-4-5-6-8(9(12)13-3)10-7(2)11/h4,8H,1,5-6H2,2-3H3,(H,10,11)
• InChI Key： ZBABYCNJHCYTQG-UHFFFAOYSA-N
• SMILES： O(C)C(C(CCC=C)NC(C)=O)=O

Computed Properties

• Exact Mass: 185.10525
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives